Cas no 70374-51-5 (Methyl 6-chloro-4-hydroxy-2H-thieno2,3-e-1,2thiazine-3-carboxylate 1,1-dioxide)

• Product Name: Methyl 6-chloro-4-hydroxy-2H-thieno2,3-e-1,2thiazine-3-carboxylate 1,1-dioxide
• CAS No: 70374-51-5
• MF: C₈H₆ClNO₅S₂
• MW: 295.719938755035
• CID: 59091
• PubChem ID: 54734032
• Update Time: 2025-11-02

Methyl 6-chloro-4-hydroxy-2H-thieno2,3-e-1,2thiazine-3-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide
• 6-chloro-4-hydroxy-3-metho-xycarbonyl-2H-thieno[2,3-e]-1,2-thiazine-1,1-dioxide
• 6-chloro-4-hydroxy-3-methoxycarbonyl-2H-thieno[2,3-e]-1,2-thiazine-1,1-dioxide
• Methyl 6-chloro-4-hydroxy-2H-thieno[2,3-e]-[1,2]thiazine-3-carboxylate 1,1-dioxide
• WT2117
• FT-0696000
• AU-059/43521637
• SCHEMBL13653019
• 70374-51-5
• methyl 6-chloro-4-hydroxy-1,1-dioxo-2H-thieno[2,3-e]thiazine-3-carboxylate
• Methyl6-chloro-4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate1,1-dioxide
• A866619
• Methyl 6-chloro-4-hydroxy-1,1-dioxo-1,2-dihydro-1lambda~6~-thieno[2,3-e][1,2]thiazine-3-carboxylate
• AKOS000279028
• DTXSID50716407
• 906522-88-1
• DB-074293
• Methyl 6-chloro-4-hydroxy-2H-thieno2,3-e-1,2thiazine-3-carboxylate 1,1-dioxide

• Inchi： 1S/C8H6ClNO5S2/c1-15-8(12)5-6(11)7-3(2-4(9)16-7)17(13,14)10-5/h2,10-11H,1H3
• InChI Key： FWMLCQNJKRWJQC-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=C(C(=O)OC)NS2(=O)=O)O)S1

Computed Properties

• Exact Mass: 294.93800
• Monoisotopic Mass: 294.9375923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 493.0±55.0 °C at 760 mmHg
• Flash Point: 252.0±31.5 °C
• PSA: 129.32000
• LogP: 2.50260
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 6-chloro-4-hydroxy-2H-thieno2,3-e-1,2thiazine-3-carboxylate 1,1-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 6-chloro-4-hydroxy-2H-thieno2,3-e-1,2thiazine-3-carboxylate 1,1-dioxide

Comprehensive Overview of Methyl 6-chloro-4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide (CAS No. 70374-51-5)

Methyl 6-chloro-4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide (CAS 70374-51-5) is a specialized heterocyclic compound with a unique molecular structure combining thieno-thiazine and carboxylate functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of 6-chloro and 4-hydroxy substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its applications for designing novel enzyme inhibitors and antimicrobial agents, aligning with current trends in drug discovery against resistant pathogens.

In recent years, the demand for sulfur-containing heterocycles like this compound has surged, driven by their versatility in medicinal chemistry. The 1,1-dioxide moiety contributes to its stability and solubility, critical for formulation development. A 2023 study highlighted its role in modulating oxidative stress pathways, a hot topic in neurodegenerative disease research. Users frequently search for "thieno-thiazine derivatives synthesis" or "CAS 70374-51-5 applications," reflecting industry interest. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, as emphasized in peer-reviewed journals.

From an industrial perspective, Methyl 6-chloro-4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide is synthesized via multi-step reactions involving chlorination and oxidation steps. Its logP value (predicted at 1.8) suggests moderate lipophilicity, ideal for bioavailability optimization—a key focus in preclinical development. Environmental considerations are also paramount; recent queries like "biodegradability of thiazine derivatives" indicate growing eco-consciousness. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper PPE is recommended during lab procedures.

Emerging applications include its use in photodynamic therapy research, where its chromophore properties are being explored. Patent filings from 2020-2023 reveal its incorporation into OLED materials, tapping into the electronics sector’s expansion. For researchers, common questions involve "scaling up CAS 70374-51-5 production" and "alternative synthetic routes," underscoring the need for scalable methodologies. Collaborative studies between academia and manufacturers aim to address these challenges while maintaining cost-efficiency.

In summary, CAS 70374-51-5 represents a multifaceted compound bridging pharmaceutical innovation and material science. Its structural complexity offers ample opportunities for derivative development, particularly in addressing drug resistance and sustainable chemistry goals. As AI-driven molecular modeling advances, this compound’s profile is likely to expand further, solidifying its role in next-generation research.